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Compound of Interest

Compound Name: 4-Butylphenol-d5

Cat. No.: B1380642

Disclaimer: This document has been compiled to provide a comprehensive material safety data
sheet (MSDS) for 4-Butylphenol-d5. Due to the limited availability of specific safety and
toxicological data for the deuterated form (CAS: 1219795-04-6), this guide primarily utilizes
data from its non-deuterated analog, 4-Butylphenol (also known as 4-n-Butylphenol, CAS:
1638-22-8) and its isomer 4-tert-Butylphenol (CAS: 98-54-4). It is crucial to handle 4-
Butylphenol-d5 with the same precautions as its non-deuterated counterpart. 4-Butylphenol-
d5 is the deuterium-labeled version of 4-Butylphenol and is primarily used in research,
particularly in pharmacokinetic and metabolic studies.[1]

Section 1: Chemical and Physical Properties

This section summarizes the key physical and chemical properties of 4-Butylphenol. These
values provide essential information for safe handling, storage, and experimental design.
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Property Value Reference
Molecular Formula C10H9Ds0 [1]
Molecular Weight 155.26 g/mol Calculated
Boiling Point 237-239 °C at 760 mmHg [2]

Melting Point 98-99 °C [2]

Flash Point 113-115 °C [2]

Density 1.0+ 0.1 g/cm3

Vapor Pressure

0.0 £ 0.5 mmHg at 25°C

Water Solubility

580 - 607.2 mg/L at 25°C

LogP (Octanol/Water Partition

Coefficient)

3.54

pKa

10.16 at 25°C

Section 2: Toxicological Data

The following table outlines the available toxicological data for 4-Butylphenol. This information

is critical for assessing potential health hazards and implementing appropriate safety

measures.

Toxicity Metric  Value Species Route Reference
LD50 (Acute 2951 - 3250
Rat Oral
Oral) mg/kg
LD50 (Acute 2288 - 2520 _
Rabbit Dermal
Dermal) mg/kg
EC50 (Daphnia )
4.8 mg/L Water flea Aquatic
magna, 48h)
ErC50 (Algae, Pseudokirchnerie ]
14 mg/L Aquatic

72h)

lla subcapitata
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Health Hazard Information:

o Skin: Causes skin irritation. May be absorbed through the skin.

Eyes: Causes serious eye damage.

Inhalation: May cause respiratory tract irritation.

Ingestion: May cause gastrointestinal tract irritation with symptoms like nausea, vomiting,
and diarrhea.

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.

Section 3: Experimental Protocols
Handling and Personal Protective Equipment (PPE)

Proper handling procedures are paramount to ensure laboratory safety. The following workflow
outlines the recommended steps for handling 4-Butylphenol-d5.
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Preparation

Obtain special instructions before use

l

Ensure adequate ventilation

'

Don personal protective equipment (PPE)

Proceed to handling

Handling

Weigh/handle in a chemical fume hood

l

Avoid dust formation

'

Avoid contact with skin and eyes

Complete handling

Post-Handling

Wash hands and exposed skin thoroughly

'

Store in a tightly closed container in a dry, cool, and well-ventilated place

'

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Recommended workflow for handling 4-Butylphenol-d5.
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Detailed PPE Specifications:

o Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection may not be required. If dust is generated, use a particle filter respirator.

First-Aid Measures

In case of exposure, immediate and appropriate first aid is crucial.

Exposure Event

Ruules xposure & First Ald

Remove to fresh air.
If not breathing, give artificial respiration.

Wash off immediately with plenly of water for at least 15 minutes.
Remove contaminated clothing.

Seek Immediate Medical Attention

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Do NOT induce vomiting.
Rinse mouth with water.

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 4-Butylphenol-d5.

Specific First-Aid Instructions:

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Call a physician immediately.
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« Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Call a physician immediately.

+ Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth. Call a physician immediately.

Section 4: Environmental Hazards and Disposal

4-Butylphenol is classified as toxic to aquatic life with long-lasting effects. Therefore, proper
disposal is essential to prevent environmental contamination.

Generation of 4-Butylphenol-d5 Waste

y

Collect in suitable, closed, and labeled containers

Prevent entry into drains and waterways

Dispose of contents/container at an approved waste disposal plant

[N
Follow local, regional, and national regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Butylphenol-d5: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1380642#4-butylphenol-d5-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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